Cas no 1806747-70-5 (Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806747-70-5
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4836070
• Update Time: 2025-05-20

Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)6-4(20-9(10,11)12)3-5(15(17)18)14-7(6)13/h3H,2H2,1H3
• InChI Key： DAIFDSBLJRRHIG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate, with the CAS number 1806747-70-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group, an iodo substituent, a nitro group, and a trifluoromethoxy group attached to a pyridine ring. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate typically involves multi-step reactions, often starting from a pyridine derivative. The introduction of the trifluoromethoxy group is achieved through nucleophilic substitution or coupling reactions, while the nitro group is introduced via nitration. The ethyl ester group is added to enhance solubility and facilitate further modifications. The iodo substituent is strategically placed to enable subsequent cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethoxy group imparts unique electronic properties, making it an attractive candidate for modulating pharmacokinetic profiles. Additionally, the nitro group can serve as a directing group for further functionalization, enabling the creation of bioactive molecules with tailored activities. Researchers have also explored its use in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry.

In the realm of materials science, Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has been employed as a precursor for constructing advanced materials with tailored electronic properties. Its ability to undergo various coupling reactions makes it an ideal candidate for designing functional polymers and coordination complexes. Recent advancements in click chemistry have further expanded its utility in creating supramolecular assemblies with potential applications in sensing and catalysis.

The compound's stability and reactivity have been extensively studied under different conditions. Its resistance to hydrolysis under mild conditions ensures its suitability for large-scale synthesis processes. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during experimental procedures.

In conclusion, Ethyl 2-iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1806747-70-5) stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse functional groups and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry and materials science remains undeniably significant.